Cas no 23111-00-4 (Nicotinamide riboside chloride)

• Product Name: Nicotinamide riboside chloride
• CAS No: 23111-00-4
• MF: C₁₁H₁₅ClN₂O₅
• MW: 290.700202226639
• MDL: MFCD27952781
• CID: 2046243
• PubChem ID: 90480033
• Update Time: 2025-12-15

Nicotinamide riboside chloride Chemical and Physical Properties

Names and Identifiers

• 1-ribosylnicotinamide chloride
• 3-Carbamoyl-1-(beta-D-ribofuranosyl)-pyridiniumchlorid
• 3-Carbamoyl-1-beta-D-ribofuranosyl-pyridinium
• Chlorid
• chloride
• NIAGEN (NICOTINAMIDE RIBOSIDE CHLORIDE)(DI)
• Nicotinamide riboside chloride
• Pyridinium, 3-​(aminocarbonyl)​-​1-​β-​D-​ribofuranosyl-​, chloride (1:1)
• Nicotinamide riboside (chloride)
• 3-Carbamoyl-1-((2r,3r,4s,5r)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyridin-1-ium chloride
• Nicotinamide ribose chloride
• 8XM2XT8VWI
• Pyridinium, 3-carbamoyl-1-beta-D-ribofuranosyl-, chloride
• Pyridinium, 3-(aminocarbonyl)-1-beta-D-ribofuranosyl-, chloride
• Pyridinium, 3-(aminocarbonyl)-1--D-ribofuranosyl-, chloride (1:1)
• Nicotinamide riboside chloride( NR-CL)
• F20757
• PYRIDINIUM, 3-CARBAMOYL-1-.BETA.-D-RIBOFURANOSYL-, CHLORIDE
• DB-210155
• MFCD27952781
• UNII-8XM2XT8VWI
• Pyridinium, 3-(aminocarbonyl)-1-beta-D-ribofuranosyl-, chloride (1:1)
• CS-0098615
• 23111-00-4
• HY-123033A
• C11H15ClN2O5
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyridin-1-ium-3-carboxamide;chloride
• ss-Nicotinamide riboside
• WS-00064
• CHEBI:229274
• PYRIDINIUM, 3-(AMINOCARBONYL)-1-.BETA.-D-RIBOFURANOSYL-, CHLORIDE
• EH-301 COMPONENT NICOTINAMIDE RIBOSIDE CHLORIDE
• 3-Carbamoyl-1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyridinium chloride
• Niagen; N-Ribosylnicotinamide Chloride; 3-Carbamoyl-1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyridin-1-ium Chloride
• AC-29830
• F20758
• SCHEMBL17315043
• SRT647;NIAGEN
• AKOS040758978
• Nicotinamide riboside chloride [WHO-DD]
• 3-Carbamoyl-1-((2r,3r,4s,5r)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyridin-1-iumchloride
• Nicotinamide Riboside Chloride?
• 807-820-5

• MDL： MFCD27952781
• Inchi： 1S/C11H14N2O5.ClH/c12-10(17)6-2-1-3-13(4-6)11-9(16)8(15)7(5-14)18-11;/h1-4,7-9,11,14-16H,5H2,(H-,12,17);1H/t7-,8-,9-,11-;/m1./s1
• InChI Key： YABIFCKURFRPPO-IVOJBTPCSA-N
• SMILES： [Cl-].O1[C@H](CO)[C@H]([C@H]([C@@H]1[N+]1C=CC=C(C(N)=O)C=1)O)O

Computed Properties

• Exact Mass: 290.06700
• Monoisotopic Mass: 290.0669493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117

Experimental Properties

• PSA: 116.89000
• LogP: -0.81320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Nicotinamide riboside chloride

Nicotinamide Riboside Chloride (CAS No. 23111-00-4): A Comprehensive Overview of Its Biochemical Significance and Recent Research Findings

Nicotinamide riboside chloride, with the chemical identifier CAS No. 23111-00-4, is a compound that has garnered significant attention in the field of nutritional biochemistry and pharmacology. This compound is the chlorinated form of nicotinamide riboside (NR), a naturally occurring precursor of nicotinamide adenine dinucleotide (NAD+), a crucial coenzyme involved in numerous cellular processes. The increasing interest in NR and its derivatives, such as nicotinamide riboside chloride, stems from their potential health benefits and therapeutic applications.

The biochemical properties of nicotinamide riboside chloride make it an attractive candidate for enhancing NAD+ levels in the body. NAD+ is essential for energy metabolism, DNA repair, and cellular signaling. As individuals age, NAD+ levels decline, which is associated with various age-related diseases. Supplementation with NR has been shown to boost NAD+ levels, potentially mitigating the effects of aging and improving overall health.

Recent research has highlighted the multifaceted roles of NR in maintaining cellular homeostasis. Studies have demonstrated that NR can activate sirtuins, a family of proteins known for their role in extending lifespan and protecting against oxidative stress. Additionally, NR has been found to enhance mitochondrial function, which is critical for energy production and cellular health. These findings have prompted further investigation into the therapeutic potential of NR derivatives.

In vitro and in vivo studies have provided compelling evidence supporting the beneficial effects of nicotinamide riboside chloride. For instance, research conducted on animal models has shown that NR supplementation can improve metabolic health by enhancing insulin sensitivity and reducing inflammation. Furthermore, studies have indicated that NR may have neuroprotective properties, potentially benefiting cognitive function and reducing the risk of neurodegenerative diseases.

The pharmacokinetics of nicotinamide riboside chloride have also been extensively studied. Unlike other forms of NAD+ precursors, such as nicotinamide (NAM), NR appears to be more stable and better absorbed in the body. This makes it a promising candidate for therapeutic applications where sustained NAD+ levels are desired. The chlorinated form, nicotinamide riboside chloride, may offer additional stability and bioavailability advantages over unchlorinated forms.

One of the most exciting areas of research involving nicotinamide riboside chloride is its potential role in cancer prevention and treatment. Preclinical studies have suggested that NR can inhibit tumor growth by modulating cellular signaling pathways involved in cancer development. Additionally, NR has been found to enhance the efficacy of certain chemotherapeutic agents, making it a potential adjuvant therapy in cancer treatment regimens.

The safety profile of nicotinamide riboside chloride has been another focus of recent research. Clinical trials have shown that NR supplementation is well-tolerated at doses up to 1000 mg per day, with no significant adverse effects reported. This makes it a promising candidate for widespread use in dietary supplements and nutraceutical products.

The future directions for research on nicotinamide riboside chloride are numerous and exciting. Ongoing studies are exploring its potential benefits in various chronic diseases, including cardiovascular disease, diabetes, and neurodegenerative disorders. Additionally, researchers are investigating the optimal dosing regimens and long-term effects of NR supplementation.

In conclusion, nicotinamide riboside chloride (CAS No. 23111-00-4) is a compound with significant biochemical importance and therapeutic potential. Its ability to boost NAD+ levels and activate sirtuins makes it a promising candidate for improving healthspan and combating age-related diseases. The growing body of research supporting its benefits suggests that NR derivatives will continue to be a focus of interest in nutritional biochemistry and pharmacology.